Cas no 132874-06-7 (Methyl 3-(bromomethyl)-2-nitrobenzoate)

• Product Name: Methyl 3-(bromomethyl)-2-nitrobenzoate
• CAS No: 132874-06-7
• MF: C₉H₈BrNO₄
• MW: 274.068121910095
• MDL: MFCD09863874
• CID: 1231529
• PubChem ID: 22509333
• Update Time: 2025-05-21

Methyl 3-(bromomethyl)-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(bromomethyl)-2-nitrobenzoate
• SureCN1030553
• methyl 2-nitro-3-bromomethylbenzoate
• 3-bromomethyl-2-nitrobenzoic acid methyl ester
• CTK0C0548
• methyl 3-bromomethyl-2-nitrobenzoate
• Benzoic acid, 3-(bromomethyl)-2-nitro-, methyl ester
• ACMC-20mupg
• GBBIAIKDRXKCQO-UHFFFAOYSA-N
• AK545442
• DB-370774
• MFCD09863874
• DTXSID50626390
• Methyl3-(bromomethyl)-2-nitrobenzoate
• 132874-06-7
• AKOS030524075
• DS-19381
• SCHEMBL1030553

• MDL： MFCD09863874
• Inchi： 1S/C9H8BrNO4/c1-15-9(12)7-4-2-3-6(5-10)8(7)11(13)14/h2-4H,5H2,1H3
• InChI Key： GBBIAIKDRXKCQO-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=C(C(=O)OC)C=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 272.96364
• Monoisotopic Mass: 272.96367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.1
• XLogP3: 2.2

Experimental Properties

• PSA: 72.12